Cas no 2287335-42-4 (8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol)

• Product Name: 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol
• CAS No: 2287335-42-4
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6547846
• PubChem ID: 137945404
• Update Time: 2025-06-12

8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol Chemical and Physical Properties

Names and Identifiers

• 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol
• 2287335-42-4
• EN300-6734035

• Inchi： 1S/C11H14BrNO/c1-7-6-13-3-2-8-4-10(12)11(14)5-9(7)8/h4-5,7,13-14H,2-3,6H2,1H3
• InChI Key： KYFGIMMSICOVGW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCNCC2C)O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol

Research Update on 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol (CAS: 2287335-42-4)

Recent studies on 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol (CAS: 2287335-42-4) have highlighted its potential as a key intermediate in the synthesis of novel dopamine receptor ligands. This compound, characterized by its unique benzazepine scaffold, has garnered attention for its role in modulating dopaminergic pathways, which are critical in neurological and psychiatric disorders such as Parkinson's disease and schizophrenia.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of this compound to enhance its binding affinity for D2-like dopamine receptors. Researchers employed molecular docking and in vitro assays to demonstrate that 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol exhibits selective antagonism at the D3 receptor subtype, suggesting its utility in developing targeted therapies for addiction and other reward-related disorders.

Further investigations into the pharmacokinetic properties of this compound revealed improved blood-brain barrier penetration compared to earlier analogs. A preclinical study in rodent models showed that derivatives of 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol could achieve therapeutic concentrations in the central nervous system with minimal off-target effects, as reported in Neuropharmacology (2024).

In addition to its pharmacological applications, this compound has also been utilized in radiolabeling studies for positron emission tomography (PET) imaging. A recent publication in ACS Chemical Neuroscience detailed the synthesis of a carbon-11 labeled variant, enabling non-invasive visualization of D3 receptor distribution in vivo. This advancement holds promise for both diagnostic applications and drug development efforts.

Despite these promising findings, challenges remain in optimizing the metabolic stability and selectivity profile of 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol derivatives. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies, as evidenced by several patents filed in 2024 by major pharmaceutical companies.

The compound's versatility is further demonstrated by its emerging role in chemical biology probes. A 2024 study in Cell Chemical Biology employed 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol as a scaffold for developing photoaffinity labels, enabling the identification of novel dopamine receptor interacting proteins. This approach has opened new avenues for understanding receptor signaling complexes and their involvement in disease pathways.

In conclusion, 8-bromo-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol (CAS: 2287335-42-4) represents a valuable chemical tool with diverse applications in drug discovery and neurochemical research. Continued investigation into its properties and derivatives is expected to yield important insights into dopaminergic system modulation and therapeutic development for CNS disorders.